Cas no 2248398-69-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate
• CAS No: 2248398-69-6
• MF: C₁₆H₁₀F₃NO₅
• MW: 353.24951505661
• CID: 6243127
• PubChem ID: 165729773
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525851
• 2248398-69-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate

• Inchi： 1S/C16H10F3NO5/c1-2-11-12(10(7-24-11)16(17,18)19)15(23)25-20-13(21)8-5-3-4-6-9(8)14(20)22/h3-7H,2H2,1H3
• InChI Key： AGDGONRDJODXSV-UHFFFAOYSA-N
• SMILES： FC(C1=COC(CC)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 353.05110691g/mol
• Monoisotopic Mass: 353.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate (CAS No. 2248398-69-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate, identified by its CAS number 2248398-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular framework that includes an isoindole core and a furan moiety. The presence of multiple functional groups, such as the 1,3-dioxo (ketone) and trifluoromethyl substituents, endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The isoindole scaffold is a well-known motif in medicinal chemistry, often associated with bioactive molecules that exhibit pharmacological effects ranging from antimicrobial to anticancer properties. The integration of the trifluoromethyl group further enhances its potential by influencing electronic and steric properties, which can modulate binding affinity and metabolic stability.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic applications. The 1,3-dioxo group in this molecule serves as a key pharmacophore, contributing to its reactivity and potential biological activity. Studies have shown that such functional groups can engage in hydrogen bonding interactions with biological targets, thereby facilitating the design of molecules with enhanced binding affinity. Additionally, the furan ring introduces another layer of complexity, allowing for diverse conformational flexibility and potential interactions with specific amino acid residues in protein targets.

The 2-ethyl substituent in the molecule adds to its structural diversity and may play a crucial role in determining its pharmacokinetic profile. Ethyl groups are commonly found in bioactive compounds due to their ability to influence solubility and metabolic pathways. By incorporating this moiety, researchers aim to optimize the compound’s bioavailability and reduce potential toxicity. Furthermore, the strategic placement of the 4-(trifluoromethyl) group enhances lipophilicity, which is often essential for crossing biological membranes and achieving effective drug delivery.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening techniques have been employed to identify potential binding sites on biological targets for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate, providing valuable insights into its mechanism of action. These studies suggest that the compound may interact with enzymes or receptors involved in critical biological pathways, making it a promising lead for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups efficiently. For instance, the introduction of the 1,3-dioxo group often involves condensation reactions or oxidation processes, while the attachment of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or halogenation followed by reduction.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-(trifluoromethyl)furan-3-carboxylate is its potential application in addressing unmet medical needs. Current research is exploring its efficacy against various diseases by targeting specific molecular mechanisms. Preliminary studies have indicated that this compound may exhibit inhibitory effects on enzymes implicated in inflammatory responses or cancer progression. These findings are particularly promising given the growing demand for innovative therapeutic strategies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter pharmacological properties by affecting metabolic stability and binding affinity. In 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-et hyl -4-(trifluoromethyl)furan -3-carboxylate, the trifluoromethyl group is strategically positioned to maximize these benefits while minimizing potential side effects.

As research progresses, interdisciplinary collaborations between chemists、biologists、and pharmacologists are essential for translating laboratory findings into clinical applications. The development of novel compounds like 1 , 3 -dioxo - 2 , 3 - dihydro - 1 H - isoind ol - 2 - yl 2 - eth yl - 4 - ( trif luoro me th yl ) furan - 3 - carboxyla te ( CAS No . 2248398 -69 -6) underscores the importance of such collaborative efforts in advancing drug discovery pipelines.

The future prospects for this compound are promising as ongoing studies continue to uncover new therapeutic potentials. Innovations in synthetic chemistry may enable more efficient production methods，while advances in drug delivery systems could enhance its clinical applicability。With continued research，1 , 3 -dioxo - 2 , 3 - dihydro - 1 H - isoind ol - 2 - yl 2 - eth yl - 4 -( trif luoro me th yl ) furan - 3 carboxyla te ( CAS No .2248398 −69 −6) holds great promise as a next-generation therapeutic agent。